4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride

• IUPAC Name: 3-phenyl-5-piperidin-4-yl-1,2,4-oxadiazole;hydrochloride
• InChI: InChI=1S/C13H15N3O.ClH/c1-2-4-10(5-3-1)12-15-13(17-16-12)11-6-8-14-9-7-11;/h1-5,11,14H,6-9H2;1H
• InChI Key: NSCPKFJYRMCXOS-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2=NC(=NO2)C3=CC=CC=C3.Cl
• Molecular Formula: C13H16ClN3O
• DSSTOX Substance ID: DTXSID40623833
• Molecular Weight: 265.74 g/mol
• CAS No.: 276236-96-5, 614731-49-6

Description

“4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride” is a chemical compound with the molecular formula C13H15N3O. It is part of the 1,2,4-oxadiazoles family, which are heterocyclic compounds containing nitrogen and oxygen as heteroatoms in their structures. These compounds have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, including “this compound”, involves the creation of nitrogen- and oxygen-containing scaffolds. The process includes an annulation reaction, followed by desulfurization/intramolecular rearrangement.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. This structure allows for hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 229.28. Further specific properties such as melting point, boiling point, and solubility are not provided in the retrieved sources.

Scientific Research Applications

Oxadiazole Derivatives in Medicinal Chemistry

Research into oxadiazole derivatives, such as 4-(3-Phenyl-1,2,4-oxadiazol-5-yl)piperidine hydrochloride, underscores their significance across a spectrum of pharmacological activities. The oxadiazole nucleus, a five-membered aromatic ring, is a crucial structural component in medicinal chemistry due to its ability to interact with various biological targets. This interaction is facilitated by the ring's unique configuration, allowing for effective binding with enzymes and receptors through multiple weak interactions, leading to a wide range of bioactivities. Oxadiazole-based compounds have shown efficacy in treating diseases with diverse therapeutic areas, including anticancer, antibacterial, antifungal, antitubercular, anti-inflammatory, and antiviral agents, among others. These compounds' versatility and therapeutic potential make them valuable in drug development and design, offering new avenues for creating more effective and less toxic medicinal agents (Verma et al., 2019).

Potential in Biological Applications

The structural diversity and pharmacological efficacy of 1,3,4-oxadiazole derivatives, including those related to this compound, highlight their potential in a range of biological applications. These compounds have been extensively studied for their antimicrobial, anticancer, and anti-inflammatory activities, among others. Their ability to modulate various biological pathways and targets has been leveraged in the search for new therapeutic agents, particularly in addressing drug resistance and finding treatments with fewer side effects. The exploration of oxadiazole derivatives continues to be a rich area of research, offering promising prospects for novel drug discovery and development (Sharma et al., 2022).

Mechanism of Action

Target of Action

Similar 1,2,4-oxadiazole derivatives have been found to affect theacetylcholine receptor . The acetylcholine receptor plays a crucial role in transmitting signals in the nervous system.

Mode of Action

It’s suggested that similar 1,2,4-oxadiazole derivatives may interact with the acetylcholine receptor . This interaction could potentially alter the receptor’s function, leading to changes in signal transmission.

Biochemical Pathways

Given its potential interaction with the acetylcholine receptor, it may influence pathways related toneurotransmission .

Result of Action

Given its potential interaction with the acetylcholine receptor, it may influenceneuronal activity and potentially have effects at the cellular level .

Biochemical Analysis

Biochemical Properties

It is known that 1,2,4-oxadiazole derivatives can interact with various enzymes and proteins

Cellular Effects

Some 1,2,4-oxadiazole derivatives have been shown to exhibit significant inhibitory activity in lipopolysaccharide-induced BV2 cells, suggesting potential anti-inflammatory properties .

Molecular Mechanism

Some 1,2,4-oxadiazole derivatives have been found to block the excitation of the nuclear factor κB (NF-кB) signaling pathway , which plays a crucial role in inflammatory responses.